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Compound of Interest

N-cyclohexyl-2-
Compound Name:

methoxybenzamide
CAS No.: 57149-81-2

Cat. No.: B382056

Get Quote

\ J

Operational Safety & Technical Profile: N-Cyclohexyl-2-Methoxybenzamide

Document Type: Technical Whitepaper & Expanded Safety Guide Target Audience: Medicinal
Chemists, process Safety Engineers, and Pharmacology Researchers.

Executive Summary & Chemical Identity

N-Cyclohexyl-2-methoxybenzamide (CAS: 57149-81-2) is a secondary amide structurally
characterized by a lipophilic cyclohexyl ring coupled to an ortho-anisoyl (2-methoxybenzoyl)
core. Often utilized as a synthetic intermediate in the development of insulin secretagogues
(related to meglitinide analogs) or as a structural probe for TRP channel modulation, its
handling requires specific attention to its physiochemical properties rather than just generic
"white powder" protocols.

This guide moves beyond the standard Safety Data Sheet (SDS) to provide a mechanism-
based handling strategy. The presence of the cyclohexyl group significantly increases the
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compound's lipophilicity (LogP ~2.5-3.0) compared to simple benzamides, enhancing its
potential for dermal absorption.

Physiochemical Data Table

Property Specification

CAS Number 57149-81-2

Chemical Formula C14H19NO2

Molecular Weight 233.31 g/mol

Appearance White to off-white crystalline solid

Soluble in DMSO, Ethanol, DCM; Insoluble in

Solubility

water
Lipophilicity (LogP) ~2.8 (Predicted) — Implication: Skin Permeable
Melting Point 138-140 °C (Typical for this class)

Hazard Identification & Toxicological Logic

While specific toxicological data (LD50) for this exact CAS is often extrapolated from structural
analogs (e.g., N-cyclohexylbenzamide), the hazard profile is derived from its functional groups
and metabolic potential.

GHS Classification (Conservative Research Standard):
 Signal Word:WARNING

e Hazard Statements:

[¢]

H302: Harmful if swallowed.[1][2]

[¢]

H315: Causes skin irritation.[1][2]

o

H319: Causes serious eye irritation.[2]

o

H335: May cause respiratory irritation.[1]
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Mechanistic Toxicology (The "Why"):

o Dermal Absorption: The cyclohexyl moiety acts as a permeation enhancer. Unlike hydrophilic
amides, this compound can patrtition into the stratum corneum. Standard latex gloves are
insufficient; Nitrile is required.

o Metabolic Hydrolysis: Upon systemic absorption, amidases may cleave the amide bond,
releasing Cyclohexylamine (a known toxicant and irritant) and 2-Methoxybenzoic acid. The
toxicity of the metabolite (cyclohexylamine) drives the H302 classification.

e lIrritation Potential: The secondary amide hydrogen is weakly acidic but can interact with
mucosal membranes, leading to the H335 (respiratory) and H319 (eye) classifications.

Operational Handling: A Self-Validating System

To ensure scientific integrity and safety, the following protocols utilize a "check-and-verify"
approach.

Protocol A: Safe Solubilization & Stock Preparation

Context: Most biological assays require DMSO stocks (10mM or 100mM).

o Engineering Control: All weighing must occur inside a Class | Biological Safety Cabinet or a
Chemical Fume Hood with face velocity >0.5 m/s.

e PPE Layering:
o Base: Lab coat (buttoned).

o Hand Protection: Double-gloving is recommended. Inner layer: Latex/Nitrile; Outer layer:
Nitrile (minimum 0.11mm thickness).

o Eye Protection: Chemical splash goggles (ANSI Z87.1).
e Solubilization Logic:

o Weigh target amount (e.g., 23.3 mg for 10 mL of 10mM stock).
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o Add DMSO (Dimethyl Sulfoxide). Note: DMSO is a potent skin penetrant and will carry the
dissolved benzamide through the skin instantly. Never touch the outside of a DMSO-stock
vial with contaminated gloves.

o Validation: Vortex for 30 seconds. Inspect for "schlieren” lines (refractive index changes). If
solution is clear, sonicate for 5 minutes to ensure no micro-crystals remain which could
skew IC50 data.

Protocol B: Synthesis & Stability (Research Context)

For researchers synthesizing this compound, the standard route involves the Schotten-
Baumann reaction.

Reaction Workflow:
e Precursors: 2-Methoxybenzoyl chloride (Corrosive) + Cyclohexylamine (Toxic/Flammable).
e Solvent: Dichloromethane (DCM) with Triethylamine (TEA) as a scavenger.

e Quenching: The reaction must be quenched with dilute HCI to remove unreacted
cyclohexylamine.

___________________ .
2-Methoxybenzoyl : Critical Control Point | N-Cyclohexyl-2-
Chloride | ! Elimination methoxybenzamide
(Corrosive) ! | Nuceophilic |77 /v (Solid)
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I
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Figure 1: Synthetic pathway and critical control points. Note that the precursors pose higher
acute hazards than the final product.

Emergency Response & Exposure Control

In the event of exposure, the lipophilicity of the compound dictates the response. Water alone
Is often insufficient for rapid decontamination of lipophilic solids.
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Emergency Matrix

Scenario

Immediate Action

Secondary Action

Skin Contact (Solid)

Brush off excess dry powder.

Wash with soap and water
(surfactant needed to lift

lipophilic residue).

Skin Contact (DMSO Soln)

Do NOT scrub (increases
absorption). Rinse gently with

cool water for 15 mins.

Seek medical attention
immediately. Monitor for
systemic toxicity

(dizziness/nausea).

Eye Contact

Flush with saline/water for 15

mins.

Consult ophthalmologist.

Spill (Solid)

Dampen with wet paper towel

to prevent dust.

Scoop into hazardous waste

container.

Decision Logic for Exposure

Exposure Event

Identify State

Solid Powder

1. Brush off
2. Soap + Water Wash

Solution (DMSO/DCM)

1. GENTLE Rinse (No Scrubbing)
2. Remove Contaminated Clothing

Seek Medical Review
(Mention: Amide/Cyclohexylamine metabolite)
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Figure 2: Triage workflow for accidental exposure. The distinction between solid and solution
state is critical for preventing enhanced dermal absorption.

Storage & Stability

» Storage Conditions: Store at 2—8°C (Refrigerated) to prevent slow hydrolysis or discoloration
over time. Keep container tightly closed.

o Incompatibility: Avoid strong oxidizing agents (e.g., peroxides) and strong acids/bases which
can catalyze amide hydrolysis.

o Shelf Life: Typically 24 months if stored properly in desiccant-sealed vials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [N-cyclohexyl-2-methoxybenzamide safety data sheet
(SDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b382056/docs#n-cyclohexyl-2-methoxybenzamide-
safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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